Cas no 2938-69-4 (4-Cyano-2,2-diethylbutyraldehyde)

4-Cyano-2,2-diethylbutyraldehyde structure

2938-69-4 structure

Product Name:4-Cyano-2,2-diethylbutyraldehyde

CAS No:2938-69-4

MF:C₉H₁₅NO

MW:153.221502542496

MDL:MFCD00047654

CID:84531

PubChem ID:76248

Update Time:2025-09-23

4-Cyano-2,2-diethylbutyraldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-4-formylhexanenitrile
- 4-Cyano-2,2-diethylbutyraldehyde
- 4,4-Diethyl-5-oxopentanenitrile
- 4-Aethyl-4-formyl-hexannitril
- 4-cyano-2,2-diethylbutanal
- 4-ethyl-4-formyl-hexanenitrile
- NSC69068
- Hexanenitrile, 4-ethyl-4-formyl-
- EINECS 220-923-4
- MFCD00047654
- 2-(beta-cyanoethyl)-2-ethyl butyraldehyde
- NSC 69068
- AKOS000271182
- EN300-84722
- NCIOpen2_000404
- 2938-69-4
- AS-76207
- NSC-69068
- FT-0634570
- NS00028682
- AI3-05926
- 2H,2H,3H,3H-PERFLUORODECANOICACID
- 4-Ethyl-4-formylhexanenitrile, AldrichCPR
- AMUXIQHQXOKMTN-UHFFFAOYSA-N
- DTXSID30183613
- SCHEMBL1217906
- DB-047573
- DTXCID70106104
- 220-923-4
- MDL： MFCD00047654
- Inchi： 1S/C9H15NO/c1-3-9(4-2,8-11)6-5-7-10/h8H,3-6H2,1-2H3
- InChI Key： AMUXIQHQXOKMTN-UHFFFAOYSA-N
- SMILES： O=CC(CC)(CC)CCC#N

Computed Properties

Exact Mass: 153.11500
Monoisotopic Mass: 153.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.4
Topological Polar Surface Area: 40.9A^2

Experimental Properties

Color/Form: Not available
Density: 0.948
Melting Point: 94-99°C
Boiling Point: 94-99 °C (1 mmHg)
Flash Point: 96 °C
Refractive Index: 1.4505-1.4525
PSA: 40.86000
LogP: 2.29548
Solubility: Not available

4-Cyano-2,2-diethylbutyraldehyde Security Information

Hazardous Material transportation number：UN3276
Hazard Category Code： 43
Safety Instruction： S24/25
Packing Group：III
Hazard Level：6.1
Safety Term：6.1
Packing Group：III
HazardClass：6.1
PackingGroup：III
Storage Condition：Cold storage (+4 ° C)

4-Cyano-2,2-diethylbutyraldehyde Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Cyano-2,2-diethylbutyraldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB176582-5 g	4-Cyano-2,2-diethylbutyraldehyde, 95%; .	2938-69-4	95%	5 g	€176.50	2023-07-20
eNovation Chemicals LLC	D768883-1g	Hexanenitrile, 4-ethyl-4-formyl-	2938-69-4	97%	1g	$215	2024-06-07
eNovation Chemicals LLC	D768883-5g	Hexanenitrile, 4-ethyl-4-formyl-	2938-69-4	97%	5g	$325	2024-06-07
eNovation Chemicals LLC	D768883-10g	Hexanenitrile, 4-ethyl-4-formyl-	2938-69-4	97%	10g	$610	2023-05-17
eNovation Chemicals LLC	D768883-25g	Hexanenitrile, 4-ethyl-4-formyl-	2938-69-4	97%	25g	$1070	2023-05-17
TRC	C194575-5g	4-Cyano-2,2-diethylbutyraldehyde	2938-69-4		5g	$ 205.00	2022-06-06
TRC	C194575-10g	4-Cyano-2,2-diethylbutyraldehyde	2938-69-4		10g	$ 330.00	2022-06-06
Enamine	EN300-84722-0.05g	4-ethyl-4-formylhexanenitrile	2938-69-4		0.05g	$30.0	2023-09-02
Enamine	EN300-84722-0.1g	4-ethyl-4-formylhexanenitrile	2938-69-4		0.1g	$32.0	2023-09-02
Enamine	EN300-84722-0.25g	4-ethyl-4-formylhexanenitrile	2938-69-4		0.25g	$33.0	2023-09-02

4-Cyano-2,2-diethylbutyraldehyde Related Literature

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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

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Cas no 2938-69-4 (4-Cyano-2,2-diethylbutyraldehyde)

4-Cyano-2,2-diethylbutyraldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Cyano-2,2-diethylbutyraldehyde Security Information

4-Cyano-2,2-diethylbutyraldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Cyano-2,2-diethylbutyraldehyde Pricemore >>

4-Cyano-2,2-diethylbutyraldehyde Related Literature

Related Categories

2938-69-4 (4-Cyano-2,2-diethylbutyraldehyde) Related Products